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In-depth Technical Guide: 3-(4-Fluorophenyl)-2-
methylpropanoic Acid
Audience: Researchers, scientists, and drug development professionals.

Foreword
This document is intended to provide a comprehensive overview of the mechanism of action of

3-(4-Fluorophenyl)-2-methylpropanoic acid in biological systems. Following a thorough

review of publicly available scientific literature and databases, it has been determined that

there is currently no established and documented biological mechanism of action for this

specific compound.

The search results primarily yield chemical and physical property data for 3-(4-
Fluorophenyl)-2-methylpropanoic acid. While the literature describes the biological activities

of structurally similar compounds and derivatives, this information is not directly applicable to

the subject of this guide. These related but distinct molecules include potential anticancer, anti-

inflammatory, and antimicrobial agents. However, the specific biological targets and signaling

pathways associated with 3-(4-Fluorophenyl)-2-methylpropanoic acid remain

uncharacterized in the public domain.
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Given the absence of data on its biological activity, it is not possible to fulfill the core

requirements of this technical guide, which include:

Quantitative Data Presentation: No quantitative data such as IC50 values, binding affinities,

or dose-response relationships are available.

Experimental Protocols: Without published studies, there are no experimental methodologies

to detail.

Signaling Pathway Visualization: The signaling pathways modulated by this compound are

unknown, precluding the creation of any diagrams.

It is conceivable that 3-(4-Fluorophenyl)-2-methylpropanoic acid is a novel research

compound with unpublished biological data, a synthetic intermediate for other molecules, or a

metabolite that has not been extensively studied for its intrinsic biological effects.

This document will therefore summarize the available chemical information for 3-(4-
Fluorophenyl)-2-methylpropanoic acid and briefly touch upon the biological activities of

structurally related compounds to provide context, while clearly stating that these activities are

not attributed to the compound in question.

Chemical Identity of 3-(4-Fluorophenyl)-2-
methylpropanoic Acid

Property Value Source

IUPAC Name
3-(4-fluorophenyl)-2-

methylpropanoic acid
[1]

Molecular Formula C10H11FO2 [1]

Molecular Weight 182.19 g/mol [1]

CAS Number 22138-73-4 [1]

Canonical SMILES
CC(CC1=CC=C(C=C1)F)C(=O

)O
[1]

InChI Key
KPWBMCKJLTZFFT-

UHFFFAOYSA-N
[1]
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Biological Activities of Structurally Related
Compounds
It is crucial to reiterate that the following information pertains to molecules that are structurally

related to 3-(4-Fluorophenyl)-2-methylpropanoic acid but are not the same compound. The

activities described below cannot be attributed to 3-(4-Fluorophenyl)-2-methylpropanoic acid
without direct experimental evidence.

Anticancer and Antimicrobial Properties of Propanoic
Acid Derivatives
Recent studies have explored the therapeutic potential of various propanoic acid derivatives.

For instance, a series of 3-((4-hydroxyphenyl)amino)propanoic acid derivatives have been

synthesized and evaluated for their anticancer and antimicrobial properties.[2][3] Some of

these compounds demonstrated structure-dependent activity against multidrug-resistant

bacterial and fungal pathogens, as well as certain cancer cell lines.[2][3] The mechanism of

action for these compounds is still under investigation but is thought to involve interactions with

various biological targets due to the versatile chemical nature of the phenolic hydroxyl group

and the amino acid scaffold.[3]

Another study focused on 3-[(4-acetylphenyl)(4-phenylthiazol-2-yl)amino]propanoic acid

derivatives as potential anticancer agents targeting SIRT2 and EGFR.[4] Certain derivatives in

this series exhibited low micromolar antiproliferative activity against lung cancer cell lines.[4]

Anti-inflammatory Activity of Phenylpropanoic Acid
Analogs
Derivatives of phenylpropanoic acid have been investigated for their anti-inflammatory effects.

For example, some morpholinopyrimidine derivatives incorporating a phenylmethyl group have

shown to inhibit the production of nitric oxide (NO) and reduce the expression of iNOS and

COX-2 in macrophage cells stimulated by lipopolysaccharides (LPS).[5] This suggests a

potential mechanism involving the modulation of inflammatory pathways.

Modulation of Other Signaling Pathways
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The broader class of small molecules containing phenyl and propanoic acid motifs has been

implicated in the modulation of various signaling pathways. These include pathways that are

critical in cancer progression, such as the PI3K/Akt/mTOR and NF-κB signaling pathways.[6]

However, the specific role of the 4-fluorophenyl and 2-methyl substituents in directing a

compound towards a particular biological target is highly specific and cannot be inferred

without direct experimental data.

Conclusion
In conclusion, there is a significant gap in the scientific literature regarding the biological

mechanism of action of 3-(4-Fluorophenyl)-2-methylpropanoic acid. While the broader

chemical class of phenylpropanoic acid derivatives has shown a wide range of biological

activities, these findings cannot be extrapolated to the specific compound of interest. Further

research, including in vitro screening, target identification, and in vivo studies, is required to

elucidate the pharmacological profile and mechanism of action of 3-(4-Fluorophenyl)-2-
methylpropanoic acid. Until such data becomes available, its role in biological systems

remains unknown.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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